5-Benzoimidazol-1-yl-5-oxo-pentanoic acid
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Overview
Description
5-Benzoimidazol-1-yl-5-oxo-pentanoic acid is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- Antimicrobial Applications : 5-Benzoimidazol-1-yl-5-oxo-pentanoic acid and its derivatives show significant effectiveness against various bacteria and fungi. A study synthesized new compounds with this moiety and found them effective against gram-positive bacteria (Bacillus subtilis, Staphylococcus aureus), gram-negative bacteria (Escherichia coli, Pseudomonas aeuroginosa), and fungi (Candida albicans, Aspergillus niger) (El-Meguid, 2014).
Synthesis and Anticancer Properties
- Anticancer Applications : Research has been conducted on this compound derivatives for their potential anticancer properties. One study prepared a combinatorial library of 5-(1H-benzoimidazol-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-ylcarboxilic acids and evaluated them for anticancer activity. These compounds showed weak to medium anticancer activity against various cancer cell lines (Horishny et al., 2021).
Synthesis and Antihypertensive Activity
- Antihypertensive Applications : Benzimidazole derivatives, including those related to this compound, have been synthesized and tested for their antihypertensive activity. These compounds were found to exhibit significant antihypertensive effects, indicating their potential in treating hypertension (Sharma et al., 2010).
Photocatalytic Properties
- Photocatalytic Applications : Coordination polymers containing this compound derivatives have shown promising photocatalytic activities. Studies have demonstrated their effectiveness in degrading dyes like methylene blue under UV irradiation, highlighting their potential in environmental remediation (Kang et al., 2019).
Mechanism of Action
Safety and Hazards
The safety data sheet (SDS) for 5-Benzoimidazol-1-yl-5-oxo-pentanoic acid can be found online . It’s important to refer to this document for comprehensive safety and hazard information. Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product .
Properties
IUPAC Name |
5-(benzimidazol-1-yl)-5-oxopentanoic acid |
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InChI |
InChI=1S/C12H12N2O3/c15-11(6-3-7-12(16)17)14-8-13-9-4-1-2-5-10(9)14/h1-2,4-5,8H,3,6-7H2,(H,16,17) |
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Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
InChI Key |
VOYKMDQXONQYLM-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2C(=O)CCCC(=O)O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40355607 |
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Record name | 5-Benzoimidazol-1-yl-5-oxo-pentanoic acid | |
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Molecular Weight |
232.23 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
402944-72-3 |
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Record name | 5-Benzoimidazol-1-yl-5-oxo-pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40355607 | |
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